Cas no 1361591-18-5 (2,4-Bis(2,3,5-trichlorophenyl)thiazole)

• Product Name: 2,4-Bis(2,3,5-trichlorophenyl)thiazole
• CAS No: 1361591-18-5
• MF: C₁₅H₅Cl₆NS
• MW: 443.989896535873
• CID: 4966676
• Update Time: 2025-10-28

2,4-Bis(2,3,5-trichlorophenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,3,5-trichlorophenyl)thiazole

• Inchi： 1S/C15H5Cl6NS/c16-6-1-8(13(20)10(18)3-6)12-5-23-15(22-12)9-2-7(17)4-11(19)14(9)21/h1-5H
• InChI Key： NRFAGWCEWGPGKI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CSC(C2C=C(C=C(C=2Cl)Cl)Cl)=N1)Cl)Cl

Computed Properties

• Exact Mass: 442.824436 g/mol
• Monoisotopic Mass: 440.827387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 41.1
• Molecular Weight: 444.0

Additional information on 2,4-Bis(2,3,5-trichlorophenyl)thiazole

Comprehensive Overview of 2,4-Bis(2,3,5-trichlorophenyl)thiazole (CAS No. 1361591-18-5)

2,4-Bis(2,3,5-trichlorophenyl)thiazole (CAS No. 1361591-18-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industrial and research fields. This compound, characterized by its thiazole core and trichlorophenyl substituents, is often studied for its chemical stability, electronic properties, and reactivity. Researchers and industry professionals frequently search for terms like "2,4-Bis(2,3,5-trichlorophenyl)thiazole synthesis," "CAS 1361591-18-5 applications," and "thiazole derivatives uses," reflecting the growing interest in this molecule.

The molecular structure of 2,4-Bis(2,3,5-trichlorophenyl)thiazole features a central thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. This core is substituted at the 2 and 4 positions with 2,3,5-trichlorophenyl groups, which contribute to the compound's steric bulk and electronic characteristics. The presence of multiple chlorine atoms enhances the compound's lipophilicity and may influence its interaction with other molecules. Such structural attributes make it a subject of interest in fields like material science, organic electronics, and pharmaceutical research.

In the context of current trends, 2,4-Bis(2,3,5-trichlorophenyl)thiazole aligns with the increasing demand for high-performance organic materials. For instance, its potential use in organic light-emitting diodes (OLEDs) or photovoltaic cells has been explored, as the compound's conjugated system and halogenated aromatic rings could facilitate charge transport. Searches for "halogenated thiazole compounds" and "organic semiconductors" often lead to discussions about this molecule, highlighting its relevance in cutting-edge technologies.

Another area of interest is the compound's potential role in medicinal chemistry. While not a drug itself, thiazole-based structures are known for their bioactivity, and researchers investigate derivatives like 2,4-Bis(2,3,5-trichlorophenyl)thiazole for their pharmacokinetic properties. Queries such as "thiazole derivatives in drug discovery" and "CAS 1361591-18-5 biological activity" reflect this exploratory focus. However, it is crucial to note that any therapeutic applications would require extensive validation and regulatory approval.

From a synthetic chemistry perspective, the preparation of 2,4-Bis(2,3,5-trichlorophenyl)thiazole involves multi-step reactions, often starting from 2,3,5-trichlorobenzene derivatives. The process typically includes cyclization to form the thiazole ring, followed by purification steps to isolate the desired product. Laboratories focusing on heterocyclic compound synthesis or organochlorine chemistry may find this compound particularly intriguing. Common search terms like "synthesis of trichlorophenyl thiazoles" and "CAS 1361591-18-5 preparation" underscore the technical curiosity surrounding its production.

Environmental and safety considerations are also pertinent when discussing 2,4-Bis(2,3,5-trichlorophenyl)thiazole. While not classified as hazardous under standard regulations, its chlorinated aromatic components warrant careful handling to minimize ecological impact. Researchers often look for "environmental fate of chlorinated thiazoles" or "safe handling of CAS 1361591-18-5," emphasizing the need for responsible use and disposal practices.

In summary, 2,4-Bis(2,3,5-trichlorophenyl)thiazole (CAS No. 1361591-18-5) is a compound of significant scientific and industrial interest. Its unique structure, combining a thiazole ring with trichlorophenyl groups, opens doors to diverse applications, from advanced materials to bioactive molecule research. As the scientific community continues to explore its potential, this compound remains a valuable subject for further study and innovation.